molecular formula C15H11NO3 B5562618 3-phenyl-6,7-dihydro[1,4]dioxino[2,3-f][2,1]benzisoxazole

3-phenyl-6,7-dihydro[1,4]dioxino[2,3-f][2,1]benzisoxazole

Cat. No. B5562618
M. Wt: 253.25 g/mol
InChI Key: YOYOMTNVZRVGIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-phenyl-6,7-dihydro[1,4]dioxino[2,3-f][2,1]benzisoxazole is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of benzisoxazole derivatives, which have been studied extensively for their pharmacological properties.

Scientific Research Applications

Antitumor Properties

Compounds with structures related to benzothiazoles, such as the fluorinated 2-(4-aminophenyl)benzothiazoles, have been studied for their potent cytotoxic activities in vitro against certain human breast cell lines. These compounds exhibit a biphasic dose-response relationship, indicating their potential as broad-spectrum agents in cancer therapy. Notably, the synthesis and in vitro biological properties of these compounds have been a focus, with specific derivatives showing promise for pharmaceutical development due to their lack of exportable metabolites and maintained induction of crucial cytochrome P450 enzymes (Hutchinson et al., 2001).

Antimicrobial and Anti-inflammatory Activities

Novel pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives have been synthesized and evaluated for their antimicrobial and anti-inflammatory activities. These compounds were prepared through multi-component cyclo-condensation reactions and screened for their efficacy against bacterial and fungal strains. Some compounds within this series have demonstrated significant anti-inflammatory properties, which could be beneficial in developing new therapeutic agents (Kendre et al., 2015).

Pharmaceutical Applications

Research into the synthesis, crystal structure, DFT calculations, and biological activity evaluation of novel isoxazolequinoxaline derivatives highlights the potential of these compounds in drug development, particularly as anti-cancer agents. Studies include detailed analyses of their molecular structures, dynamic behaviors, and interactions with biological targets. Such comprehensive evaluations are crucial for understanding the mechanisms of action and optimizing the therapeutic efficacy of new drugs (Abad et al., 2021).

Material Science and Chemistry

The synthesis and characteristics of polybenzoxazine compounds with phenylnitrile functional groups illustrate the versatility of benzoxazine monomers in creating materials with improved thermal stability and dynamic mechanical properties. These advancements are significant for developing high-performance polymers with potential applications in various industries, including aerospace, automotive, and electronics (Qi et al., 2009).

properties

IUPAC Name

3-phenyl-6,7-dihydro-[1,4]dioxino[2,3-f][2,1]benzoxazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H11NO3/c1-2-4-10(5-3-1)15-11-8-13-14(18-7-6-17-13)9-12(11)16-19-15/h1-5,8-9H,6-7H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YOYOMTNVZRVGIO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC2=CC3=NOC(=C3C=C2O1)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H11NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

253.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Phenyl-6,7-dihydro-[1,4]dioxino[2,3-f][2,1]benzoxazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.